Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate
Overview
Description
“Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate” is a chemical compound . It is a key intermediate in organic synthesis, medicine, dyes, and pesticides .
Synthesis Analysis
Thiophene derivatives can be synthesized by heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical method to make aminothiophene derivatives .Molecular Structure Analysis
The molecular formula of “Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate” is C9H13NO4S2 . Single crystal X-ray diffraction analysis reveals that it crystallizes in the monoclinic crystal system P2 1 /c space group .Chemical Reactions Analysis
Thiophene derivatives, including “Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate”, can react with hydrazonoyl chlorides in the presence of triethylamine to yield corresponding N-arylamidrazones .Physical And Chemical Properties Analysis
The molecular weight of “Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate” is 263.334 . More detailed physical and chemical properties are not available in the retrieved documents.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate: is utilized in the synthesis of various heterocyclic compounds due to its reactive amino group. It serves as a precursor in the construction of thienopyrimidinone analogs, which are of interest for their potential pharmacological activities .
Pharmaceutical Research
This compound is instrumental in pharmaceutical research, particularly in the development of new drugs. Its thiophene ring is a common motif in drug molecules, and modifications to this core structure can lead to compounds with anti-inflammatory, antimicrobial, and anticancer properties .
Material Science
In material science, Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate can be used to create organic semiconductors. Thiophene derivatives are known for their conductive properties, making them suitable for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Corrosion Inhibition
The thiophene moiety is known to impart corrosion inhibition properties. As such, derivatives of this compound could be explored for their effectiveness in protecting metals and alloys from corrosion, which is crucial in industrial applications .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material in chromatographic analysis due to its well-defined structure and properties. It helps in the identification and quantification of similar compounds in complex mixtures .
Chemical Synthesis
The compound is also significant in chemical synthesis. It can act as a building block for the construction of larger, more complex molecules through various organic reactions, including nucleophilic substitution and condensation reactions .
Safety and Hazards
properties
IUPAC Name |
methyl 3-amino-4-propan-2-ylsulfonylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO4S2/c1-5(2)16(12,13)6-4-15-8(7(6)10)9(11)14-3/h4-5H,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSLWECVRXQXIRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CSC(=C1N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20381005 |
Source
|
| Record name | Methyl 3-amino-4-(propane-2-sulfonyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20381005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-Amino-4-(isopropylsulfonyl)thiophene-2-carboxylate | |
CAS RN |
175201-72-6 |
Source
|
| Record name | Methyl 3-amino-4-[(1-methylethyl)sulfonyl]-2-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175201-72-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-amino-4-(propane-2-sulfonyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20381005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 175201-72-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Trifluoromethyl)pyridin-2-yl]piperazine](/img/structure/B1303364.png)
![1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl chloride](/img/structure/B1303367.png)
![5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic acid](/img/structure/B1303371.png)
![3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-8-amine](/img/structure/B1303382.png)
